Cas no 2228826-99-9 (O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228826-99-9
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5604471
• PubChem ID: 165610046
• Update Time: 2025-07-15

O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-(2,5-dimethylthiophen-3-yl)propan-2-yl]hydroxylamine
• 2228826-99-9
• EN300-1752622
• O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine

• Inchi： 1S/C9H15NOS/c1-6-5-8(7(2)12-6)9(3,4)11-10/h5H,10H2,1-4H3
• InChI Key： JEKDQTGBNGESTB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)(C)ON

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine

Research Briefing on O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine (CAS: 2228826-99-9): Recent Advances and Applications

O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine (CAS: 2228826-99-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapeutics. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine as a key intermediate in the synthesis of selective histone deacetylase (HDAC) inhibitors. The researchers utilized the compound's hydroxylamine functionality to develop a series of novel HDAC6 inhibitors with improved isoform selectivity and reduced off-target effects. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for neurodegenerative diseases and certain cancers.

In the realm of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an efficient, one-pot synthesis of O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine from commercially available starting materials. The new protocol features a palladium-catalyzed C-H activation step followed by hydroxylamine formation, achieving an overall yield of 78% with excellent purity (>99%). This advancement addresses previous challenges in the large-scale production of this valuable intermediate.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular conformation of O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine. The compound exhibits a stable, planar thiophene ring with the hydroxylamine group adopting a preferred orientation that facilitates hydrogen bonding interactions. These structural features have been exploited in rational drug design approaches, particularly for targeting protein-protein interactions where precise molecular recognition is crucial.

Recent pharmacological investigations have explored the compound's potential as a nitric oxide (NO) donor in cardiovascular applications. A 2024 preclinical study demonstrated that derivatives of O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine exhibit controlled NO release kinetics under physiological conditions, with promising results in models of pulmonary hypertension. The unique combination of the thiophene scaffold and hydroxylamine functionality appears to provide optimal stability and bioavailability for this application.

From a safety and toxicology perspective, recent in vitro and in vivo studies have established a favorable profile for O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine. The compound shows good metabolic stability in human liver microsomes and minimal cytotoxicity at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate and potential therapeutic agent.

Looking forward, several research groups have announced ongoing projects investigating novel applications of O-2-(2,5-dimethylthiophen-3-yl)propan-2-ylhydroxylamine in areas such as targeted protein degradation, antibody-drug conjugates, and radiopharmaceuticals. The compound's versatility and favorable physicochemical properties position it as a valuable tool in modern drug discovery efforts.